molecular formula C10H13O4P B8606241 Dimethyl phenylacetylphosphonate CAS No. 51463-66-2

Dimethyl phenylacetylphosphonate

Cat. No.: B8606241
CAS No.: 51463-66-2
M. Wt: 228.18 g/mol
InChI Key: NOEKTFIMLDEDMC-UHFFFAOYSA-N
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Description

Dimethyl phenylacetylphosphonate is a useful research compound. Its molecular formula is C10H13O4P and its molecular weight is 228.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

51463-66-2

Molecular Formula

C10H13O4P

Molecular Weight

228.18 g/mol

IUPAC Name

1-dimethoxyphosphoryl-2-phenylethanone

InChI

InChI=1S/C10H13O4P/c1-13-15(12,14-2)10(11)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3

InChI Key

NOEKTFIMLDEDMC-UHFFFAOYSA-N

Canonical SMILES

COP(=O)(C(=O)CC1=CC=CC=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

This compound was prepared from phenylacetic acid (0.68 g, 5.0 mmol) as described for the preparation of the trimethylsilyl analogue 50a. The reaction furnished 1.17 g of 50b as a white solid, mp. 117-122° C. (hygroscopic). IR (film): 3600-2600, 1457, 1312, 1237 and 1053; 1H NMR (200 MHz, CDCl3): δ3.83 (6H, d, J=11 Hz), 6.07 (1H, d, J=12 Hz) and 7.52 (5H, m); 13C NMR (50 MHz, CDCl3): δ53.6, 116.3, 116.8, 127.2, 127.3, 127.9, 129.2, 133.7, 134.1, 137.8 and 141.9; 31P (202 MHz; CDCl3; H3PO4): δ16.1; HR-MS (EI): mi/e 228.0550 (M+C10H13O4P requires 228.0551).
Quantity
0.68 g
Type
reactant
Reaction Step One
[Compound]
Name
trimethylsilyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
50a
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name

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